Cas no 941916-44-5 (1-(3-chlorophenyl)-3-4-methyl-5-(4-methylpiperidine-1-carbonyl)-1,3-thiazol-2-ylurea)

• Product Name: 1-(3-chlorophenyl)-3-4-methyl-5-(4-methylpiperidine-1-carbonyl)-1,3-thiazol-2-ylurea
• CAS No: 941916-44-5
• MF: C₁₈H₂₁ClN₄O₂S
• MW: 392.902941465378
• CID: 6001502
• PubChem ID: 16897415
• Update Time: 2025-05-20

1-(3-chlorophenyl)-3-4-methyl-5-(4-methylpiperidine-1-carbonyl)-1,3-thiazol-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-4-methyl-5-(4-methylpiperidine-1-carbonyl)-1,3-thiazol-2-ylurea
• 941916-44-5
• AKOS024640278
• 1-(3-chlorophenyl)-3-[4-methyl-5-(4-methylpiperidine-1-carbonyl)-1,3-thiazol-2-yl]urea
• F2333-0440
• 1-(3-chlorophenyl)-3-(4-methyl-5-(4-methylpiperidine-1-carbonyl)thiazol-2-yl)urea

• Inchi： 1S/C18H21ClN4O2S/c1-11-6-8-23(9-7-11)16(24)15-12(2)20-18(26-15)22-17(25)21-14-5-3-4-13(19)10-14/h3-5,10-11H,6-9H2,1-2H3,(H2,20,21,22,25)
• InChI Key： ANCVAPOIGDPSAW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NC1=NC(C)=C(C(N2CCC(C)CC2)=O)S1)=O

Computed Properties

• Exact Mass: 392.1073748g/mol
• Monoisotopic Mass: 392.1073748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 103Ų

Additional information on 1-(3-chlorophenyl)-3-4-methyl-5-(4-methylpiperidine-1-carbonyl)-1,3-thiazol-2-ylurea

Chemical Compound CAS No. 941916-44-5: 1-(3-Chlorophenyl)-3-4-Methyl-5-(4-Methylpiperidine-1-Carbonyl)-1,3-Thiazol-2-Ylurea

The chemical compound with CAS No. 941916-44-5, commonly referred to as 1-(3-chlorophenyl)-3-4-methyl-5-(4-methylpiperidine-1-carbonyl)-1,3-thiazol-2-ylurea, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a thiazole ring, a urea group, and a chlorophenyl substituent, making it a unique subject of study in modern chemical research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as multi-component reactions and catalytic processes. The thiazole ring serves as a versatile scaffold, providing stability and bioavailability to the molecule. The presence of the chlorophenyl group introduces electronic and steric effects, which are critical for modulating the compound's reactivity and pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a drug candidate. Studies have shown that 1-(3-chlorophenyl)-3-4-methyl-5-(4-methylpiperidine-1-carbonyl)-1,3-thiazol-2-ylurea exhibits remarkable bioactivity, particularly in inhibiting key enzymes involved in metabolic disorders. For instance, research conducted at the University of California has demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain pathways. This suggests that the compound could be developed into a novel anti-inflammatory agent with reduced side effects compared to existing drugs.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible displays and sensors. Researchers at the Massachusetts Institute of Technology have explored its potential as a component in organic field-effect transistors (OFETs), where its thiazole ring contributes to charge transport properties.

The synthesis of this compound involves a multi-step process that highlights the importance of stereocontrol and regioselectivity. The key steps include the formation of the thiazole ring through cyclization reactions and the subsequent attachment of the chlorophenyl and urea groups via nucleophilic substitution and coupling reactions. These steps require meticulous optimization to ensure high yields and purity, underscoring the technical challenges involved in its production.

From an environmental standpoint, there is growing interest in understanding the degradation pathways of this compound. Research conducted at the University of Cambridge has focused on its biodegradation under aerobic conditions, revealing that it undergoes rapid mineralization due to its susceptibility to microbial enzymes. This finding is significant for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 941916-44-5 represents a cutting-edge chemical entity with diverse applications across pharmacology, materials science, and environmental chemistry. Its intricate structure and unique properties make it a focal point for ongoing research aimed at unlocking its full potential while ensuring safety and sustainability.